(4-(6-Ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methanone

• IUPAC Name: [4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C21H28N4O5/c1-6-30-19-13-18(22-14(2)23-19)24-7-9-25(10-8-24)21(26)15-11-16(27-3)20(29-5)17(12-15)28-4/h11-13H,6-10H2,1-5H3
• InChI Key: DCHQOADIHGFGQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)C
• Molecular Formula: C21H28N4O5
• Molecular Weight: 416.5 g/mol

Description

(4-(6-Ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C21H28N4O5 and its molecular weight is 416.478. The purity is usually 95%.
BenchChem offers high-quality (4-(6-Ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(6-Ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Synthesis Techniques and Antimicrobial Evaluation : A study focused on the synthesis of new pyridine derivatives, including those related to the chemical structure of interest, demonstrated an innovative approach to creating compounds with potential antimicrobial activities. These derivatives were synthesized using a multi-step process and evaluated for their effectiveness against various bacteria and fungi, showing variable and modest activity against the investigated strains (Patel, Agravat, & Shaikh, 2011).

Anticancer and Antituberculosis Properties

• Anticancer and Antituberculosis Studies : A different research avenue explored the synthesis of compounds structurally similar to the one for their anticancer and antituberculosis properties. The study found that certain derivatives exhibited significant in vitro anticancer activity against human breast cancer cell lines and antituberculosis activity, indicating a promising area for further drug development and therapeutic application (Mallikarjuna, Padmashali, & Sandeep, 2014).

Molecular Interaction and Drug Development

• Molecular Interaction and Pharmacological Evaluation : Another significant aspect of research on compounds with a similar structure involves understanding their molecular interactions with biological targets, such as receptors, to develop new medications. For example, the detailed analysis of molecular interactions with cannabinoid receptors has paved the way for developing novel antagonists with potential therapeutic benefits in various conditions (Shim et al., 2002).